![molecular formula C12H17NO2 B216060 N-(2-methoxyethyl)-2-(4-methylphenyl)acetamide](/img/structure/B216060.png)
N-(2-methoxyethyl)-2-(4-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-methoxyethyl)-2-(4-methylphenyl)acetamide, also known as etomidate, is a potent intravenous anesthetic agent that is widely used in clinical practice. It was first synthesized in 1964 by Janssen Pharmaceutica and has since become an important tool in the induction and maintenance of anesthesia. In addition to its clinical use, etomidate has also been studied extensively in scientific research due to its unique mechanism of action and biochemical and physiological effects.
Mechanism of Action
Etomidate acts primarily on gamma-aminobutyric acid (GABA) receptors in the brain, which are responsible for inhibiting neuronal activity. It enhances the activity of GABA by binding to a specific site on the receptor, leading to an increase in chloride ion influx and subsequent hyperpolarization of the neuron. This results in a decrease in neuronal activity and ultimately leads to anesthesia.
Biochemical and Physiological Effects
In addition to its effects on GABA receptors, N-(2-methoxyethyl)-2-(4-methylphenyl)acetamide has been shown to have a number of other biochemical and physiological effects. It has been shown to inhibit the activity of adrenocorticotropic hormone (ACTH), which is responsible for the production of cortisol in the adrenal gland. This can lead to a decrease in cortisol levels and potentially result in adrenal insufficiency. Etomidate has also been shown to inhibit the activity of cytochrome P450 enzymes, which are responsible for the metabolism of a wide range of drugs and toxins.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(2-methoxyethyl)-2-(4-methylphenyl)acetamide for use in lab experiments is its rapid onset of action and short duration of effect. This allows researchers to quickly induce anesthesia and study the effects of anesthesia on brain function and behavior. However, this compound has also been shown to have a number of limitations, including its potential to cause adrenal insufficiency and its inhibitory effects on cytochrome P450 enzymes.
Future Directions
There are a number of potential future directions for research on N-(2-methoxyethyl)-2-(4-methylphenyl)acetamide. One area of interest is the development of new anesthetic agents that target GABA receptors more selectively, potentially reducing the risk of adverse effects such as adrenal insufficiency. Another area of interest is the development of new methods for studying the effects of anesthesia on brain function and behavior, such as the use of advanced imaging techniques to visualize changes in neuronal activity. Finally, there is also potential for the development of new applications for this compound outside of anesthesia, such as in the treatment of neurological disorders.
Synthesis Methods
The synthesis of N-(2-methoxyethyl)-2-(4-methylphenyl)acetamide involves the reaction of 2,4-dimethylphenol with chloroacetyl chloride to produce 2,4-dimethylphenyl chloroacetate. This intermediate is then reacted with sodium methoxide and 2-methoxyethanol to produce this compound.
Scientific Research Applications
Etomidate has been used extensively in scientific research to study its effects on the central nervous system. It is commonly used as a tool to induce anesthesia in animal models, allowing researchers to study the effects of anesthesia on brain function and behavior. Etomidate has also been used in studies investigating the mechanisms of action of other anesthetic agents, as well as in studies examining the effects of anesthesia on gene expression and protein synthesis.
properties
Molecular Formula |
C12H17NO2 |
---|---|
Molecular Weight |
207.27 g/mol |
IUPAC Name |
N-(2-methoxyethyl)-2-(4-methylphenyl)acetamide |
InChI |
InChI=1S/C12H17NO2/c1-10-3-5-11(6-4-10)9-12(14)13-7-8-15-2/h3-6H,7-9H2,1-2H3,(H,13,14) |
InChI Key |
JLEFKFFPHWTYFR-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)CC(=O)NCCOC |
Canonical SMILES |
CC1=CC=C(C=C1)CC(=O)NCCOC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.